Cas no 2044797-30-8 (2-(pyridin-4-yl)propan-1-amine hydrochloride)

• Product Name: 2-(pyridin-4-yl)propan-1-amine hydrochloride
• CAS No: 2044797-30-8
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD30476472
• CID: 4634597
• PubChem ID: 134691012
• Update Time: 2025-10-31

2-(pyridin-4-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yl)propan-1-amine hydrochloride

• MDL： MFCD30476472
• Inchi： 1S/C8H12N2.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h2-5,7H,6,9H2,1H3;1H
• InChI Key： KAEMSACAOUDBKE-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C)CN.Cl

Additional information on 2-(pyridin-4-yl)propan-1-amine hydrochloride

Comprehensive Overview of 2-(pyridin-4-yl)propan-1-amine hydrochloride (CAS No. 2044797-30-8)

2-(pyridin-4-yl)propan-1-amine hydrochloride (CAS No. 2044797-30-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine moiety and amine hydrochloride functional group, is widely utilized in drug discovery and development. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition studies.

The growing interest in 2-(pyridin-4-yl)propan-1-amine hydrochloride is driven by its potential applications in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders. Researchers are exploring its role in modulating neurotransmitter activity, which aligns with current trends in precision medicine and personalized therapy. Additionally, its pyridine-based scaffold is frequently investigated for its ability to enhance drug bioavailability and target specificity.

From a synthetic chemistry perspective, CAS No. 2044797-30-8 is often highlighted for its versatility in multi-step organic synthesis. Its amine hydrochloride group facilitates easy derivatization, making it a preferred choice for constructing heterocyclic compounds. This adaptability is crucial for developing next-generation pharmaceuticals, especially in the context of small-molecule drug design and medicinal chemistry optimization.

In the realm of AI-driven drug discovery, 2-(pyridin-4-yl)propan-1-amine hydrochloride has emerged as a subject of computational modeling studies. Its molecular properties are frequently analyzed using machine learning algorithms to predict binding affinities and ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This intersection of computational chemistry and experimental validation underscores the compound's relevance in contemporary research.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes for 2-(pyridin-4-yl)propan-1-amine hydrochloride to minimize environmental impact while maintaining high yield efficiency. This aligns with global efforts to promote sustainable chemical manufacturing and reduce carbon footprints in industrial processes.

For laboratory professionals, handling CAS No. 2044797-30-8 requires adherence to standard chemical safety protocols. While not classified as hazardous, proper storage conditions (e.g., dry, cool environments) are recommended to preserve its stability. The compound's solubility profile (typically in polar solvents like water or methanol) is frequently discussed in method development for analytical techniques such as HPLC and mass spectrometry.

The commercial availability of 2-(pyridin-4-yl)propan-1-amine hydrochloride through specialty chemical suppliers has expanded its accessibility for research institutions. Pricing trends often reflect its high purity grade requirements (>95%), which are essential for reproducible experimental results. Recent market analyses indicate rising demand linked to academic research grants and biotech startup investments.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly for GPCR (G-protein-coupled receptor) targeting. The pyridine-amine pharmacophore presents opportunities for designing novel therapeutic agents with improved blood-brain barrier penetration characteristics. Such developments could revolutionize treatments for conditions like Parkinson's disease or chronic pain management.

In analytical applications, 2044797-30-8 serves as a reference standard in quality control procedures for related compounds. Its well-defined spectroscopic properties (including characteristic NMR peaks and mass fragmentation patterns) make it invaluable for compound verification and impurity profiling in pharmaceutical manufacturing.

The intellectual property landscape surrounding 2-(pyridin-4-yl)propan-1-amine hydrochloride shows increasing patent activity, particularly in composition-of-matter claims for new chemical entities. This legal dimension highlights the compound's commercial potential and the competitive nature of pharmaceutical innovation in current markets.